Cas no 1806890-23-2 (4-Amino-2-(difluoromethyl)-6-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-2-(difluoromethyl)-6-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1806890-23-2
• MF: C₇H₄F₅N₃O₂
• MW: 257.11757850647
• CID: 4855720
• Update Time: 2025-11-01

4-Amino-2-(difluoromethyl)-6-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-6-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5N3O2/c8-6(9)5-4(7(10,11)12)2(13)1-3(14-5)15(16)17/h1,6H,(H2,13,14)
• InChI Key： GQHBQMIWUGSWNG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C([N+](=O)[O-])N=C1C(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 292
• XLogP3: 1.9
• Topological Polar Surface Area: 84.7

Additional information on 4-Amino-2-(difluoromethyl)-6-nitro-3-(trifluoromethyl)pyridine

Introduction to 4-Amino-2-(difluoromethyl)-6-nitro-3-(trifluoromethyl)pyridine (CAS No. 1806890-23-2) in Modern Chemical Research

4-Amino-2-(difluoromethyl)-6-nitro-3-(trifluoromethyl)pyridine, identified by its CAS number 1806890-23-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural composition, featuring multiple fluorinated and nitro substituents, positions it as a versatile intermediate in the synthesis of biologically active molecules. This compound exemplifies the growing trend toward the development of advanced chemical entities that leverage fluorine-based moieties to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

The significance of 4-amino-2-(difluoromethyl)-6-nitro-3-(trifluoromethyl)pyridine is underscored by its incorporation into various synthetic pathways, particularly in the design of novel therapeutic agents. The presence of both amino and nitro functional groups provides multiple points for chemical modification, enabling researchers to fine-tune the properties of derived compounds. For instance, the amino group can serve as a nucleophilic center for further derivatization, while the nitro group offers opportunities for reduction to an amine or further functionalization via diazotization reactions.

In recent years, the demand for fluorinated pyridines has surged due to their demonstrated utility in medicinal chemistry. The electron-withdrawing nature of fluorine atoms can modulate electronic properties, influencing both the reactivity and selectivity of chemical transformations. Specifically, the difluoromethyl and trifluoromethyl substituents in 4-amino-2-(difluoromethyl)-6-nitro-3-(trifluoromethyl)pyridine contribute to increased lipophilicity and resistance to metabolic degradation, which are critical factors in drug design. These attributes make the compound particularly valuable for developing small-molecule inhibitors targeting enzyme-catalyzed processes.

Current research highlights the role of 4-amino-2-(difluoromethyl)-6-nitro-3-(trifluoromethyl)pyridine in addressing unmet medical needs across diverse therapeutic areas. For example, studies have explored its potential as a precursor in the synthesis of kinase inhibitors, where fluorinated pyridines are known to improve binding interactions with protein targets. Additionally, its structural framework aligns well with scaffolds used in antiviral and anticancer drug discovery. The nitro group's redox activity further broadens its applicability, allowing for the development of prodrugs or compounds with tunable bioavailability.

The synthesis of 4-amino-2-(difluoromethyl)-6-nitro-3-(trifluoromethyl)pyridine exemplifies modern synthetic methodologies that prioritize efficiency and sustainability. Advanced catalytic processes and flow chemistry techniques have been employed to achieve high yields while minimizing waste. Such innovations are essential in aligning pharmaceutical production with green chemistry principles, ensuring that the demand for specialized intermediates like this one can be met responsibly.

From a computational chemistry perspective, virtual screening and molecular modeling have been instrumental in evaluating the binding potential of derivatives derived from 4-amino-2-(difluoromethyl)-6-nitro-3-(trifluoromethyl)pyridine. These tools allow researchers to predict interactions with biological targets with remarkable accuracy, expediting the drug discovery pipeline. The integration of machine learning algorithms further enhances this process by identifying novel structural motifs that could improve therapeutic outcomes.

The agrochemical sector also benefits from compounds like 4-amino-2-(difluoromethyl)-6-nitro-3-(trifluoromethyl)pyridine, where they serve as key building blocks for developing next-generation pesticides and herbicides. The enhanced stability conferred by fluorinated groups ensures prolonged activity in environmental conditions, contributing to more effective crop protection strategies. This dual utility underscores the compound's broad industrial relevance beyond traditional pharmaceutical applications.

Looking ahead, the future research directions involving 4-amino-2-(difluoromethyl)-6-nitro-3-(trifluoromethyl)pyridine are likely to focus on expanding its synthetic applications and exploring new biological functions. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into commercially viable products. As regulatory landscapes evolve to encourage innovation while ensuring safety, compounds such as this will play an increasingly pivotal role in advancing scientific frontiers.

In conclusion, 4-amino-2-(difluoromethyl)-6-nitro-3-(trifluoromethyl)pyridine (CAS No. 1806890-23-2) represents a cornerstone in contemporary chemical research, bridging gaps between fundamental science and applied technologies. Its multifaceted utility underscores why fluorinated heterocycles remain a cornerstone of modern drug discovery and material science initiatives worldwide.